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Compound of Interest

Compound Name: Propylene glycol ricinoleate

Cat. No.: B12050569

Technical Support Center: Propylene Glycol
Ricinoleate (PGR) Formulations

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding viscosity changes in formulations containing Propylene Glycol
Ricinoleate (PGR).

Frequently Asked Questions (FAQSs)

Q1: What is Propylene Glycol Ricinoleate (PGR) and what are its primary functions in a
formulation?

Propylene Glycol Ricinoleate is a versatile excipient derived from castor oil. It is an ester of
propylene glycol and ricinoleic acid.[1][2][3] In formulations, it primarily functions as:

e An emollient: It imparts softening and soothing characteristics to the skin.[1]

» An emulsifier and stabilizer: It helps to create and maintain stable mixtures of oil and water.

[4]15]

e Aviscosity-controlling agent: It can be used to either increase or decrease the viscosity of
cosmetic and pharmaceutical products.[4]
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o A wetting and dispersing agent: It is effective in dispersing pigments and dyes in a
formulation.[1]

PGR is a clear, pale, moderately viscous liquid that is insoluble in water. For optimal stability, it
should be stored in a cool, dry place, protected from light.[1]

Q2: My PGR-based cream has become thinner over time. What are the potential causes?
A decrease in the viscosity of your cream could be attributed to several factors:

Emulsion Instability: The emulsion may be breaking down, leading to separation of the oil
and water phases. This can be caused by an improper oil-to-emulsifier ratio or the use of
incompatible ingredients.

Shear-Induced Degradation: Excessive or high-shear mixing, especially when incorporating
shear-sensitive polymers, can break down these thickening agents, resulting in a permanent
loss of viscosity.[6]

Temperature Fluctuations: Exposure to high temperatures can decrease viscosity. While
some viscosity may be recovered upon cooling, repeated temperature cycles can destabilize
the formulation.

Hydrolysis of PGR: Over time, especially in the presence of water and at non-neutral pH, the
ester linkage in PGR can undergo hydrolysis, breaking down into propylene glycol and
ricinoleic acid. This chemical change can alter the rheological properties of the formulation.

Microbial Growth: Contamination with microorganisms can lead to the degradation of
formulation components and a subsequent change in viscosity.

Q3: We've observed an unexpected increase in the viscosity of our PGR lotion during storage.
What could be the reason?

An increase in viscosity is less common but can occur due to:

o Polymer Swelling: Certain polymers used as thickeners may continue to hydrate and swell
over time, leading to a gradual increase in viscosity.
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« Ingredient Interactions: Unforeseen interactions between PGR and other excipients in the
formulation could lead to the formation of more complex structures, increasing viscosity.

o Water Evaporation: If the packaging is not properly sealed, water can evaporate from the
formulation, leading to a higher concentration of the non-volatile components and thus an
increase in viscosity.

o Temperature Effects: For some formulations, cooling after exposure to higher temperatures
can result in a more structured and viscous product.[7]

Troubleshooting Guides

Issue: Viscosity of PGR formulation has decreased significantly.
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Potential Cause

Troubleshooting Steps

Emulsion Instability

1. Microscopic Examination: Observe a sample
under a microscope to check for changes in
droplet size or signs of coalescence. 2. Review
Formulation: Re-evaluate the hydrophilic-
lipophilic balance (HLB) of your emulsifier
system. You may need to adjust the emulsifier
concentration or add a co-emulsifier. 3. pH
Measurement: Check the pH of the formulation.
A significant shift from the optimal pH for your

emulsifier system can lead to instability.[6]

High-Shear Mixing

1. Review Mixing Protocol: Assess the speed
and duration of your mixing steps.[6] 2.
Excipient Sensitivity: Check the technical
specifications of your thickening agents for any
shear sensitivity. Consider using lower shear
mixing or adding shear-sensitive ingredients at a

later stage in the process.[8]

Chemical Degradation (Hydrolysis)

1. pH Control: Ensure the final pH of your
formulation is in a range that minimizes ester
hydrolysis (typically close to neutral). 2.
Analytical Testing: Use techniques like High-
Performance Liquid Chromatography (HPLC) to
detect the presence of degradation products

such as ricinoleic acid and propylene glycol.

Temperature Effects

1. Storage Conditions: Verify that the
formulation is stored at the recommended
temperature. 2. Accelerated Stability Testing:
Conduct stability studies at elevated
temperatures to predict the impact of
temperature on viscosity over the product's shelf
life.

Issue: Formulation has become grainy or shows signs of crystallization.
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Potential Cause Troubleshooting Steps

1. Review Cooling Rate: Rapid cooling can
sometimes cause certain waxy components or
the API to crystallize out of the formulation.[7] A
) slower, more controlled cooling process may be
improper Cooling necessary. 2. Homogenization Temperature:
Ensure that homogenization is carried out at a
temperature where all components are fully

melted and solubilized.

1. Solubility Studies: Evaluate the solubility of all
solid ingredients in the oil and water phases at
) o different temperatures. 2. Formulation
Ingredient Incompatibilty Adjustment: It may be necessary to adjust the
solvent system or the concentration of the

problematic ingredient.

Data Presentation

Table 1. Representative Viscosity of Propylene Glycol at Different Temperatures

While specific data for Propylene Glycol Ricinoleate is not readily available in public
literature, the viscosity of propylene glycol, a key component of the PGR molecule, is known to
be highly temperature-dependent. This table illustrates the general trend of decreasing
viscosity with increasing temperature.

Temperature (°C) Viscosity (mPa-s)
20 52

30 30

40 18

50 12

60 8
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Note: This data is for pure propylene glycol and serves as an illustration of the temperature-
viscosity relationship. The actual viscosity of a PGR formulation will depend on its specific
composition.[9]

Experimental Protocols
Protocol 1: Viscosity Measurement using a Rotational
Viscometer

Objective: To determine the dynamic viscosity of a PGR-based semi-solid formulation.

Apparatus and Materials:

Rotational Viscometer (e.g., Brookfield type)[10][11]

Appropriate spindle set

Sample container (beaker)

Temperature control system (water bath)

The PGR formulation to be tested

Procedure:
e Instrument Setup:

o Ensure the viscometer is level and calibrated according to the manufacturer's instructions.
[11][12]

o Select a spindle and rotational speed appropriate for the expected viscosity of your
sample. If unsure, start with a smaller spindle for higher viscosity and a larger spindle for
lower viscosity. The goal is to achieve a torque reading between 10% and 100%.[13]

e Sample Preparation:

o Place a sufficient amount of the formulation into the sample container, ensuring there are
no air bubbles.[14]
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o Allow the sample to equilibrate to the desired measurement temperature (e.g., 25°C) using
the temperature control system. Viscosity is highly dependent on temperature.[14][15]

e Measurement:
o Carefully attach the selected spindle to the viscometer.

Immerse the spindle into the sample up to the immersion mark on the spindle shaft.[14]

[e]

Turn on the viscometer motor at the chosen speed.

o

[¢]

Allow the reading to stabilize. This may take 30-60 seconds.

Record the viscosity value (in cP or mPa-s) and the torque percentage.

[e]

o Data Analysis:

o For a valid measurement, the torque reading should ideally be in the mid-range (e.g., 20-
80%). If the torque is too high or too low, adjust the spindle size or rotational speed and

repeat the measurement.[13]

o For non-Newtonian fluids, it is recommended to measure viscosity at several different
shear rates (rotational speeds) to characterize the flow behavior.

Protocol 2: Accelerated Stability Study for a Semi-Solid
Formulation

Objective: To evaluate the physical and chemical stability of a PGR formulation under

accelerated conditions to predict its shelf life.

ICH Guidelines Reference: This protocol is based on the principles outlined in the ICH Q1A(R2)
guidelines.[16]

Apparatus and Materials:
 Stability chambers set to accelerated conditions (e.g., 40°C £ 2°C / 75% RH % 5% RH)

e The PGR formulation packaged in its final container-closure system
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e Viscometer, pH meter, microscope, and HPLC system

Procedure:

o Sample Preparation and Initial Analysis (Time Zero):

o Prepare at least three batches of the final formulation.[16]

o Package the samples in the intended commercial packaging.

o Perform a complete analysis on samples from each batch at the start of the study (Time
Zero). This includes:

Appearance: Color, odor, phase separation.

Viscosity Measurement: (as per Protocol 1).

pH Measurement.

Microscopic Examination: To assess emulsion droplet size and uniformity.

Assay and Impurities: Use a validated HPLC method to quantify the active
pharmaceutical ingredient (API) and any known degradation products.

e Storage:

o Place the packaged samples in the stability chamber set to accelerated conditions (e.g.,
40°C | 75% RH).

e Testing Schedule:

o Pull samples for analysis at predetermined time points. For a 6-month accelerated study,
typical time points are 1, 2, 3, and 6 months.[17]

e Analysis at Each Time Point:

o At each time point, perform the same set of tests as conducted at Time Zero.

o Carefully document all results and observations.
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 Data Evaluation:

o Compare the results at each time point to the Time Zero data and the product
specifications.

o Significant changes in viscosity, pH, appearance, or a notable increase in degradation
products may indicate stability issues.

o The data can be used to estimate the shelf life of the product under normal storage
conditions.

Visualizations
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Caption: Troubleshooting workflow for decreased viscosity.
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Caption: Chemical hydrolysis pathway of PGR.
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Caption: Experimental workflow for a stability study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. makingcosmetics.com [makingcosmetics.com]
2. ewg.org [ewg.org]

3. Propylene glycol ricinoleate | C21H4004 | CID 5354172 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. cosmileeurope.eu [cosmileeurope.eu]

. upichem.com [upichem.com]

. Cosmetic emulsion separation [personalcarescience.com.au]
. scsformulate.co.uk [scsformulate.co.uk]

. youtube.com [youtube.com]

© 00 ~N oo o b~

. carpemar.com [carpemar.com]

10. What are the steps of the rotational viscometer viscosity detection method? Q&A |
NBCHAO [enl.nbchao.com]

11. worldoftest.com [worldoftest.com]

12. drawellanalytical.com [drawellanalytical.com]

13. Rotational viscometry | Anton Paar Wiki [wiki.anton-paar.com]
14. martests.com [martests.com]

15. ingrevo.com [ingrevo.com]

16. database.ich.org [database.ich.org]

17. japsonline.com [japsonline.com]

To cite this document: BenchChem. [Addressing viscosity changes in Propylene glycol
ricinoleate formulations over time]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12050569#addressing-viscosity-changes-in-
propylene-glycol-ricinoleate-formulations-over-time]

© 2025 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b12050569?utm_src=pdf-custom-synthesis
https://www.makingcosmetics.com/Z-EMF-PROPGLYCRICIN-01-16000.html?lang=en_US
https://www.ewg.org/skindeep/ingredients/705332-PROPYLENE_GLYCOL_RICINOLEATE/
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-glycol-ricinoleate
https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-glycol-ricinoleate
https://cosmileeurope.eu/inci/detail/13231/propylene-glycol-ricinoleate/
https://www.upichem.com/chemical-supplier-1323-39-3/propylene-glycol-ricinoleate-distributor-13953.aspx
https://personalcarescience.com.au/Workshops/cosmeticscienceworkshops-2110/Blog-4192/Cosmeticemulsionswithstabilityproblems-8040/
https://www.scsformulate.co.uk/wp-content/uploads/sites/13/2023/03/TroubleShooting_Leaflet_v5.pdf
https://www.youtube.com/watch?v=DXUYuTQ9REE
https://www.carpemar.com/images/pdf/FT/Propilenglicol_IND/FT_Propilenglicol_IND_EN.pdf
https://en1.nbchao.com/w/11996/
https://en1.nbchao.com/w/11996/
https://www.worldoftest.com/articles/how-rotational-viscometer-works-and-its-role-determining-viscosity
https://www.drawellanalytical.com/how-to-use-the-rotational-viscometer/
https://wiki.anton-paar.com/sg-en/rotational-viscometry/
https://martests.com/how-to-use-the-rotational-viscometer/
https://ingrevo.com/ep7-understanding-viscosity-in-formulas/
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://japsonline.com/admin/php/uploads/409_pdf.pdf
https://www.benchchem.com/product/b12050569#addressing-viscosity-changes-in-propylene-glycol-ricinoleate-formulations-over-time
https://www.benchchem.com/product/b12050569#addressing-viscosity-changes-in-propylene-glycol-ricinoleate-formulations-over-time
https://www.benchchem.com/product/b12050569#addressing-viscosity-changes-in-propylene-glycol-ricinoleate-formulations-over-time
https://www.benchchem.com/product/b12050569#addressing-viscosity-changes-in-propylene-glycol-ricinoleate-formulations-over-time
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12050569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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